3-Azetidinyl nicotinate

• IUPAC Name: azetidin-3-yl pyridine-3-carboxylate
• InChI: InChI=1S/C9H10N2O2/c12-9(13-8-5-11-6-8)7-2-1-3-10-4-7/h1-4,8,11H,5-6H2
• InChI Key: IWVNWZMZZFXPEI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OC(=O)C2=CN=CC=C2
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol

Description

Synthesis Analysis

The synthesis of “3-Azetidinyl nicotinate” and similar compounds has been a topic of research. For instance, a strategy for the synthesis of meta-aminoaryl nicotinates from 3-formyl (aza)indoles has been reported. This strategy involves the transformation of (aza)indole scaffolds into substituted meta-aminobiaryl scaffolds via Aldol-type addition and intramolecular cyclization followed by C–N bond cleavage and re-aromatization. Another approach involves the cyclization of mesylated 1-(3-pyridinyl)-1,4, and 1,5-diol derivatives to form the pyrrolidino or piperidino fragments.

Molecular Structure Analysis

The molecular structure of “3-Azetidinyl nicotinate” contains total 24 bond(s); 14 non-H bond(s), 7 multiple bond(s), 3 rotatable bond(s), 1 double bond(s), 6 aromatic bond(s), 1 four-membered ring(s), 1 six-membered ring(s), 1 ester(s) (aromatic), 1 secondary amine(s) (aliphatic), 1 Azetidine(s), and 1 Pyridine(s).

Chemical Reactions Analysis

Azetidines, which are four-membered nitrogen-containing heterocycles, have unique reactivity driven by a considerable ring strain. Intermolecular [2+2] photocycloadditions represent a powerful method for the synthesis of highly strained, four-membered rings. This approach is commonly employed for the synthesis of oxetanes and cyclobutanes, but the synthesis of azetidines via intermolecular aza Paternò–Büchi reactions remains highly underdeveloped.

Scientific Research Applications

Synthesis Methods

Azetidines are synthesized through various methods, including [2+2] cycloaddition reactions, which have been a significant development in recent years. .

Metalated Azetidines

The application of metalated azetidines is another important area of research. .

C(sp3)–H Functionalization

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Opening with Carbon Nucleophiles

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Polymer Synthesis

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Drug Discovery

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Future Directions

Recent advancements in drug discovery have inspired the development of synthetic strategies aiming for the incorporation of bioactive skeletal features into newly synthesized molecules. The development of synthetic pathways for the incorporation of privileged structures into bioactive molecules, especially at the later stages of synthesis, may reveal bioactivities by expanding the chemical space toward unexplored biological applications via skeletal functionalization.

Mechanism of Action

Target of Action

3-Azetidinyl nicotinate is a derivative of nicotine . Nicotine, the primary alkaloid in tobacco products, binds stereo-selectively to nicotinic-cholinergic receptors on autonomic ganglia, the adrenal medulla, neuromuscular junctions, and in the brain . These receptors are ionotropic receptors composed of five homomeric or heteromeric subunits .

Mode of Action

Nicotine acts as an agonist at nicotinic acetylcholine receptors . In the brain, nicotine binds to nicotinic acetylcholine receptors on dopaminergic neurons in the cortico-limbic pathways . This interaction stimulates neurons and ultimately blocks synaptic transmission .

Biochemical Pathways

Nicotine is catabolized into fumaric acid via a hybrid pathway, which then enters the TCA cycle . Nine core enzymes are responsible for the catalytic process, and the third step is a non-enzymatic reaction . Some metabolites are hydroxylated in the pyridine ring or modified in the side chain with active groups, which can be used as precursors for the synthesis of some important compounds in the pharmaceutical and agricultural industries .

Pharmacokinetics

The pharmacokinetics of nicotine, a close relative of 3-Azetidinyl nicotinate, have been studied extensively . Nicotine’s bioavailability is influenced by factors such as its metabolism in the liver and blood, and its disposition in the brain . The metabolic activity of nicotine under different physiological conditions could regulate nicotine’s bioavailability and its resulting pharmacology .

Result of Action

The result of nicotine’s action is a stimulant effect exerted at the locus ceruleus and a reward effect in the limbic system . The higher level of brain nicotine induced a greater release of dopamine, serotonin, glutamate, and γ-amino-butyric acid in the nucleus accumbens .

Action Environment

The action of 3-Azetidinyl nicotinate, like that of nicotine, can be influenced by various environmental factors. For example, the presence of other substances, the pH of the environment, and the temperature can all affect the stability, efficacy, and action of the compound.